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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Core Properties
Pentaethylene glycol (CAS 4792-15-8) is a member of the polyethylene glycol (PEG) family,

characterized by a chain of five repeating ethylene glycol units with terminal hydroxyl groups.[1]

Its chemical structure imparts high water solubility and makes it a versatile building block in

various chemical syntheses.[1] It is also known by synonyms such as 3,6,9,12-

Tetraoxatetradecane-1,14-diol and Pentaglycol.[2][3]

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for pentaethylene glycol.
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Identifier Value Reference

CAS Number 4792-15-8 [2]

Molecular Formula C₁₀H₂₂O₆

Molecular Weight 238.28 g/mol

IUPAC Name

2-[2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]e

thoxy]ethanol

SMILES OCCOCCOCCOCCOCCO

InChI Key
JLFNLZLINWHATN-

UHFFFAOYSA-N

Physical Property Value Reference

Appearance Colorless to light yellow liquid

Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

Density 1.126 g/mL at 25 °C

Refractive Index (n20/D) 1.462

Flash Point >110 °C (>230 °F)

Water Solubility Miscible

Purity (by GC) ≥97%

Spectroscopic data for pentaethylene glycol is available, confirming its chemical structure.

The NIST Chemistry WebBook provides access to its mass and IR spectra.

Applications in Research and Development
Pentaethylene glycol is a valuable tool for researchers, particularly in the fields of medicinal

chemistry and materials science.
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Linker in Proteolysis Targeting Chimeras (PROTACs)
A significant application of pentaethylene glycol is as a flexible linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that recruit a

target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome. The PEG chain of pentaethylene glycol
enhances the solubility and can influence the cell permeability of the PROTAC molecule. The

length of the PEG linker is a critical parameter in optimizing the efficacy of a PROTAC.
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Figure 1. General mechanism of a PROTAC utilizing a flexible linker.

Phase-Transfer Catalyst
Polyethylene glycols, including pentaethylene glycol, can act as phase-transfer catalysts

(PTCs). They facilitate the transfer of reactants between immiscible phases (e.g., an aqueous

phase and an organic phase), thereby increasing the reaction rate. This is particularly useful in

reactions involving an organic substrate and an inorganic nucleophile. Polymer-supported

PEGs have been shown to be effective and recyclable PTCs.
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Workflow for Phase-Transfer Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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